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Compound of Interest

Compound Name: 3-Nitroaniline hydrochloride

Cat. No.: B1583885 Get Quote

An In-Depth Technical Guide to 3-Nitroaniline Hydrochloride (CAS: 33240-96-9) for Chemical

and Pharmaceutical Research

Executive Summary
3-Nitroaniline hydrochloride (CAS No: 33240-96-9) is the hydrochloride salt of 3-nitroaniline,

a meta-substituted aromatic amine. It presents as a yellow to orange crystalline solid and

serves as a pivotal intermediate in a multitude of synthetic applications, ranging from the

production of azo dyes to the development of complex pharmaceutical ingredients.[1][2] The

presence of the electron-withdrawing nitro group and the reactive primary amine, which is

protonated in the salt form, defines its chemical behavior.[1] This guide provides a

comprehensive technical overview for researchers and drug development professionals,

covering its physicochemical properties, synthesis and purification strategies, core applications,

analytical characterization, and critical safety and toxicological considerations. The conversion

to the hydrochloride salt enhances the compound's stability and solubility in polar solvents

compared to its free base form, facilitating its use in various reaction conditions.[2] While its

utility is significant, the nitroaromatic moiety introduces toxicological liabilities, including

potential mutagenicity, which must be carefully considered, particularly in the context of

pharmaceutical development.[1]
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3-Nitroaniline hydrochloride is structurally characterized by a benzene ring substituted with a

nitro group (-NO₂) and an ammonium chloride group (-NH₃⁺Cl⁻) at the 1 and 3 positions,

respectively. This meta-substitution pattern is a key determinant of its reactivity and physical

properties.[1] As a salt, it exhibits significantly higher solubility in polar solvents like water and

methanol compared to the free base, 3-nitroaniline.[1]

Table 1: Chemical Identifiers and Properties

Property Value Source(s)

CAS Number 33240-96-9 [1][2][3]

Molecular Formula C₆H₇ClN₂O₂ [1][4]

Molecular Weight 174.58 g/mol [1][5]

Synonyms
m-Nitroaniline hydrochloride,

3-Nitroanilinium chloride
[1][2]

Appearance
White to Orange to Green

powder to crystal
[3][5]

Melting Point 225-227 °C [3][6]

Solubility Soluble in Methanol [3][7]

| Storage | Inert atmosphere, Room Temperature |[3][8] |
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Step 1: Diazotization

Step 2: Azo Coupling

3-Nitroaniline HCl
3-Nitrobenzene-

diazonium Chloride
ReactionNaNO₂ + HCl

(0-5 °C)

Coupling Component
(e.g., Naphthol)

Azo Dye Product

Diazonium Salt
Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583885#3-nitroaniline-hydrochloride-cas-number-
33240-96-9-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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